Cas no 2172079-02-4 (3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine)

• Product Name: 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine
• CAS No: 2172079-02-4
• MF: C₁₅H₂₂FN
• MW: 235.340287685394
• CID: 6110782
• PubChem ID: 165554312
• Update Time: 2025-05-19

3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine
• EN300-1586841
• 2172079-02-4

• Inchi： 1S/C15H22FN/c1-11(2)17-8-4-5-13(10-17)14-7-6-12(3)9-15(14)16/h6-7,9,11,13H,4-5,8,10H2,1-3H3
• InChI Key： SXAIQDILZUNMJZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CCCN(C(C)C)C1

Computed Properties

• Exact Mass: 235.173627868g/mol
• Monoisotopic Mass: 235.173627868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine

Introduction to 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine (CAS No. 2172079-02-4)

3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine, identified by the chemical abstracts service number 2172079-02-4, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both a fluoro-substituted aromatic ring and an aliphatic side chain attached to the piperidine core imparts distinct physicochemical properties, making it a promising candidate for further exploration.

The compound's molecular structure, characterized by a rigid piperidine ring linked to a fluoro-methylphenyl group and a propyl moiety, suggests favorable interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the compound's pharmacological profile. Additionally, the methyl substitution on the aromatic ring enhances lipophilicity, which is often a desirable trait in drug candidates aiming for efficient membrane penetration.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have shown that piperidine-based compounds can exhibit potent activity against a range of targets, including enzymes and receptors involved in neurological disorders, cardiovascular diseases, and cancer. The specific configuration of 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine makes it particularly relevant for investigations into central nervous system (CNS) therapies, where precise modulation of receptor binding is essential.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The versatility of the piperidine core allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, bioavailability, and target specificity. Recent advancements in computational chemistry have further facilitated the optimization of such derivatives by predicting binding affinities and identifying structural motifs that enhance pharmacological activity.

Current research endeavors are focused on evaluating the biological activity of 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine in vitro and in vivo. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain signaling. The fluoro-substituent appears to enhance binding interactions with these targets, potentially leading to improved therapeutic efficacy compared to non-fluorinated analogs. Moreover, the propyl side chain contributes to steric hindrance, which could prevent off-target effects and improve selectivity.

The synthesis of 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined the process, allowing for more efficient production scales. These advancements are crucial for enabling further exploration of the compound's pharmacological potential.

In conclusion, 3-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)piperidine (CAS No. 2172079-02-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.